Cas no 473243-73-1 (1-benzyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)thiourea)

• Product Name: 1-benzyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)thiourea
• CAS No: 473243-73-1
• MF: C₁₁H₁₁N₃OS₃
• MW: 297.419537782669
• MDL: MFCD04133381
• CID: 3060004
• PubChem ID: 19581401
• Update Time: 2025-06-13

1-benzyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-(4-oxo-2-thioxo-thiazolidin-3-yl)-thiourea
• 1-benzyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)thiourea
• N-BENZYL-N'-(4-OXO-2-THIOXO-1,3-THIAZOLIDIN-3-YL)THIOUREA
• 473243-73-1
• Oprea1_348571
• 1-Benzyl-3-(4-oxo-2-thioxothiazolidin-3-yl)thiourea
• 1-benzyl-3-(4-oxo-2-thioxo-1,3-thiazolidin-3-yl)thiourea
• AKOS000313252
• EN300-230557
• N-BENZYL-N'-(4-OXO-2-THIOXO-1,3-THIAZOLAN-3-YL)THIOUREA
• CS-0348953
• BBL040537
• STK350630

• MDL： MFCD04133381
• Inchi： 1S/C11H11N3OS3/c15-9-7-18-11(17)14(9)13-10(16)12-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,12,13,16)
• InChI Key： MJVISYWHCXONDJ-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)NC(NCC1C=CC=CC=1)=S)=S

Computed Properties

• Exact Mass: 297.00642550Da
• Monoisotopic Mass: 297.00642550Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones

Additional information on 1-benzyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)thiourea

Recent Advances in the Study of 1-Benzyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)thiourea (CAS: 473243-73-1)

The compound 1-benzyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)thiourea (CAS: 473243-73-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazolidinone derivative has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in current biomedical research.

Recent studies have focused on the synthesis and optimization of 1-benzyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)thiourea to enhance its pharmacological properties. Researchers have employed various synthetic routes to modify the thiazolidinone core and the thiourea moiety, aiming to improve its solubility, bioavailability, and target specificity. Computational modeling and structure-activity relationship (SAR) studies have played a crucial role in identifying key structural features that contribute to its biological activity.

One of the most promising areas of research involves the compound's potential as an antimicrobial agent. In vitro studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, including multidrug-resistant strains. The mechanism of action appears to involve inhibition of essential microbial enzymes, such as DNA gyrase and dihydrofolate reductase, which are critical for pathogen survival. These findings suggest that 1-benzyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)thiourea could serve as a scaffold for developing novel antibiotics.

In addition to its antimicrobial properties, recent investigations have explored the compound's potential in cancer therapy. Preliminary studies indicate that it exhibits cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its interaction with key signaling pathways, such as the PI3K/AKT and MAPK pathways. Further research is needed to fully understand its anticancer mechanisms and to evaluate its efficacy in vivo.

Another area of interest is the compound's role as a modulator of oxidative stress and inflammation. Studies have shown that 1-benzyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)thiourea possesses antioxidant properties, capable of scavenging free radicals and reducing oxidative damage in cellular models. Its anti-inflammatory effects have been linked to the inhibition of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS. These properties make it a potential candidate for treating inflammatory and neurodegenerative diseases.

Despite these promising findings, challenges remain in the development of 1-benzyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)thiourea as a therapeutic agent. Issues such as pharmacokinetics, toxicity, and formulation need to be addressed through further preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 1-benzyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)thiourea (CAS: 473243-73-1) represents a versatile and promising compound with multiple therapeutic applications. Its antimicrobial, anticancer, and anti-inflammatory properties highlight its potential as a lead molecule for drug development. Continued research and optimization efforts will be crucial to unlocking its full therapeutic potential and addressing the unmet medical needs in various disease areas.